
Diethyl Adipate: A Technical Guide to its
Industrial and Commercial Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Adipate

Cat. No.: B1204190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diethyl adipate (DEA), the diethyl ester of adipic acid, is a versatile and widely utilized

chemical compound with a broad spectrum of applications across various industries. This

technical guide provides an in-depth overview of the industrial and commercial uses of diethyl

adipate, with a particular focus on its role as a plasticizer, its applications in the cosmetics and

personal care industry, its function as a food and fragrance additive, and its emerging

importance in pharmaceutical formulations, particularly in drug delivery systems. This

document synthesizes key technical data, outlines detailed experimental protocols for its

synthesis and analysis, and presents visual workflows to elucidate its primary applications.

Introduction
Diethyl adipate (CAS No: 141-28-6) is a colorless to pale yellow, oily liquid with a mild,

pleasant odor.[1][2] Its chemical formula is C10H18O4.[3] A member of the fatty ester family, it

is produced through the esterification of adipic acid with ethanol.[3] Diethyl adipate is

characterized by its good solvency, low volatility, and compatibility with a range of polymers,

making it a valuable component in numerous formulations.[4] Its biodegradability and lower

toxicity profile compared to some traditional plasticizers, such as certain phthalates, have

contributed to its growing adoption in various sectors.[5] This guide will explore the multifaceted

applications of diethyl adipate, providing quantitative data and procedural insights relevant to

researchers and professionals in applied sciences and drug development.
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Physicochemical Properties
A comprehensive understanding of the physicochemical properties of diethyl adipate is

essential for its effective application. Key properties are summarized in the table below.

Property Value References

Molecular Formula C10H18O4 [3][6]

Molecular Weight 202.25 g/mol [2][6]

Appearance
Clear, colorless to pale yellow

liquid
[3]

Odor Mild, pleasant, fruity [2]

Boiling Point 251 °C (lit.) [1][2]

Melting Point -20 to -19 °C (lit.) [1]

Flash Point 113 °C (closed cup) [1][2]

Density 1.009 g/mL at 25 °C (lit.) [1]

Refractive Index 1.427 at 20 °C [3]

Solubility

Soluble in many organic

solvents (e.g., ethanol); limited

solubility in water

[3]

Vapor Density 6.97 [6]

Industrial and Commercial Applications
Diethyl adipate's versatile properties lend it to a wide array of industrial and commercial uses.

Plasticizers
One of the primary applications of diethyl adipate is as a plasticizer, particularly for polyvinyl

chloride (PVC) and its copolymers.[3] Plasticizers are additives that increase the flexibility,

workability, and durability of polymers.[7] Adipate esters, including diethyl adipate, are known
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for imparting good flexibility at low temperatures, a crucial property for applications in colder

environments.[8]

Performance Comparison with Dioctyl Phthalate (DOP):

While dioctyl phthalate (DOP) has historically been a standard plasticizer, concerns over its

potential health effects have led to the adoption of alternatives like diethyl adipate.[9] Adipates

generally offer improved low-temperature performance but may exhibit higher volatility and

migration rates compared to some phthalates.[10]

Property
Diethyl Adipate
(Adipate Class)

Dioctyl Phthalate
(DOP)

References

Low-Temperature

Flexibility
Excellent Good [8][9]

Plasticizing Efficiency Good
Excellent (often used

as a benchmark)
[7]

Volatility

Higher than high

molecular weight

phthalates

Lower than many

adipates
[10]

Migration Tendency
Can be higher than

some phthalates
Generally low [9]

Health &

Environmental Profile

Generally considered

safer; biodegradable

Concerns over

endocrine disruption
[5][9]

Cosmetics and Personal Care
In the cosmetics and personal care industry, diethyl adipate functions as an emollient, skin-

conditioning agent, solvent, and masking agent.[3] Its emollient properties help to soften and

smooth the skin, making it a common ingredient in lotions, creams, and other skincare

products.[5] As a solvent, it can dissolve other substances in cosmetic formulations.[4] While

specific concentration data for diethyl adipate is not readily available in public literature, a

similar compound, dibutyl adipate, is reportedly used at concentrations of 5% in nail polish and

8% in suntan gels, creams, and liquids.[6] Another adipate, diethylhexyl adipate, is used in

formulations at concentrations up to 20%.[4]
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Food and Fragrance
Diethyl adipate is utilized in the food industry as a flavoring agent and solvent.[3] The Flavor

and Extract Manufacturers Association (FEMA) has listed dimethyl adipate as "Generally

Recognized as Safe" (GRAS), and this status is often extended to other simple alkyl adipates

used in flavorings.[11][12] It is used in various food categories, including dairy products, fats

and oils, edible ices, processed fruit, confectionery, bakery wares, meat and fish products, and

beverages.[5] In fragrances, it can act as a solvent and fixative.[13]

Typical Usage Levels of Diethyl Adipate in Food (as a flavoring agent):[5]

Food Category Average Usage (mg/kg) Maximum Usage (mg/kg)

Dairy products 7.0 35.0

Fats and oils 5.0 25.0

Edible ices 10.0 50.0

Processed fruit 7.0 35.0

Confectionery 10.0 50.0

Bakery wares 10.0 50.0

Meat and fish products 2.0 10.0

Non-alcoholic beverages 5.0 25.0

Pharmaceuticals and Drug Development
For drug development professionals, diethyl adipate is of interest primarily as an excipient in

pharmaceutical formulations. It is used as a plasticizer in the formation of ethylcellulose-based

coating membranes for controlled-release drug delivery systems.[3][13] The addition of a

plasticizer like diethyl adipate to ethylcellulose films can modify their permeability and thus

modulate the release rate of the active pharmaceutical ingredient (API).[10][14]

Studies on similar adipates, such as dibutyl adipate, in ethylcellulose coatings have shown

that increasing the plasticizer concentration generally decreases the drug release rate.[10]

However, exceeding the saturation capacity of the plasticizer in the film can lead to no further
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reduction in release.[10] The drug release from such coated systems is often controlled by

diffusion through the intact polymeric membrane.[15]

Experimental Protocols
Synthesis of Diethyl Adipate
The most common method for the synthesis of diethyl adipate is the esterification of adipic acid

with ethanol, typically in the presence of an acid catalyst.[5]

Detailed Laboratory Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

trap, combine adipic acid (1.0 mole), absolute ethanol (3.0 moles), and a suitable solvent for

azeotropic removal of water, such as toluene (approximately 540 cc for a 3-mole scale

reaction).[2]

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid

(approximately 1% of the weight of adipic acid).[2]

Reaction: Heat the mixture to reflux. The water produced during the esterification will be

removed as an azeotrope with toluene and collected in the Dean-Stark trap. Continue the

reaction until the theoretical amount of water has been collected, or until TLC analysis

indicates the complete consumption of adipic acid.[16]

Work-up: After cooling, the excess ethanol and toluene can be removed by distillation. The

remaining crude product is then washed with a 5% aqueous sodium bicarbonate solution to

neutralize the acid catalyst, followed by washing with water.[16]

Purification: The organic layer is dried over an anhydrous drying agent (e.g., magnesium

sulfate or sodium sulfate), filtered, and the diethyl adipate is purified by vacuum distillation.

[2][16] The product typically distills at 138 °C/20 mmHg.[2]

Quantification of Diethyl Adipate in PVC
Gas chromatography-mass spectrometry (GC-MS) is a common and effective method for the

quantification of diethyl adipate in a polymer matrix like PVC.[16][17]
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Sample Preparation and GC-MS Analysis Protocol:

Sample Preparation (Solvent Extraction):

Accurately weigh a known amount of the PVC sample.

Dissolve the sample in a suitable solvent, such as tetrahydrofuran (THF).[18]

Precipitate the PVC polymer by adding a non-solvent, such as hexane or methanol.[18]

Filter the mixture to separate the precipitated polymer from the solvent containing the

plasticizer.

The filtrate, containing diethyl adipate, can then be diluted to a known volume with a

suitable solvent for GC-MS analysis.[18]

GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., 5%-phenyl/95%-

dimethylpolysiloxane) is suitable.[19]

Injector: Split/splitless injector, with an appropriate split ratio depending on the

concentration.

Oven Temperature Program: A temperature gradient program is used to separate the

components of the extract. A typical program might start at a lower temperature (e.g.,

60-80 °C), ramp up to a higher temperature (e.g., 250-300 °C), and hold for a few

minutes.[20]

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Impact (EI) ionization is commonly used.

Acquisition Mode: The mass spectrometer can be operated in full scan mode for

identification and selected ion monitoring (SIM) mode for quantification to enhance

sensitivity and selectivity.[17]
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Quantification:

A calibration curve is generated using standard solutions of diethyl adipate of known

concentrations.

The concentration of diethyl adipate in the sample extract is determined by comparing its

peak area to the calibration curve.

The final concentration in the original PVC sample is then calculated based on the initial

sample weight and dilution factors.
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Caption: Workflow for the synthesis of diethyl adipate.

Application in PVC Plasticization Workflow
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Caption: Workflow of diethyl adipate in PVC plasticization.

Role in Controlled Drug Release Workflow
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Caption: Role of diethyl adipate in controlled drug release.

Safety and Toxicology
Diethyl adipate is generally considered to have a low toxicity profile.

Acute Toxicity: The oral LD50 in mice is reported as 8100 mg/kg, indicating low acute toxicity.

[1][6]

Skin and Eye Irritation: It is generally considered non-irritating to the skin.[11] Some sources

suggest it may cause mild skin and eye irritation upon contact.[2]

Carcinogenicity: It is not listed as a carcinogen by major regulatory agencies.[1][6]
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Regulatory Status: Diethyl adipate is registered under REACH in Europe.[3] It is also

permitted for use in food contact materials under certain conditions.[19][21]

Conclusion
Diethyl adipate is a versatile and economically significant chemical with a diverse range of

applications. Its favorable properties, including good solvency, plasticizing efficiency at low

temperatures, and a favorable safety profile, have established its importance in the plastics,

cosmetics, food, and fragrance industries. For researchers and professionals in drug

development, its role as an excipient in controlled-release formulations presents opportunities

for innovation in drug delivery systems. A thorough understanding of its physicochemical

properties, performance characteristics in various applications, and appropriate handling and

analytical procedures is crucial for its effective and safe utilization. As industries continue to

seek safer and more sustainable chemical alternatives, the demand for diethyl adipate is likely

to remain strong.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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